4-chloro-2-methylphenyl (2,4-dimethylphenoxy)acetate

• IUPAC Name: (4-chloro-2-methylphenyl) 2-(2,4-dimethylphenoxy)acetate
• InChI: InChI=1S/C17H17ClO3/c1-11-4-6-15(12(2)8-11)20-10-17(19)21-16-7-5-14(18)9-13(16)3/h4-9H,10H2,1-3H3
• InChI Key: KKUMIOGBTUDVTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)OC2=C(C=C(C=C2)Cl)C)C
• Molecular Formula: C17H17ClO3
• Molecular Weight: 304.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions and modifications. For example, the chlorination of 2-tert-butyl-4,6-dimethylphenol leads to various chloromethylene compounds and trichloro ketones, indicating the modification of the methyl groups of phenols during chlorination processes in acetic acid (Hartshorn, Judd, & Robinson, 1986). Similarly, the chlorination of some aryl acetates with molecular chlorine in acetic acid shows 'abnormal' reaction paths, particularly through electrophilic attack on an activated 'ipso'-position (Mare, Hannan, & Isaacs, 1977).

Molecular Structure Analysis

The molecular structure of related compounds, such as methyl 2-{[(6S*,7R*,8S*)-7-acetyl-8-(4-chlorophenyl)-4-cyano-6-hydroxy-1,6-dimethyl-5,6,7,8-tetrahydroisoquinolin-3-yl]sulfanyl}acetate, reveals significant details like the inclination of the 4-chlorophenyl ring to the pyridine ring and the presence of O—H⋯O hydrogen bonds forming inversion dimers (Mague et al., 2017).

Chemical Reactions and Properties

The chlorination of some substituted 2,4-dimethylphenols, including reactions in acetic acid or acetic anhydride solution, typically yields corresponding chlorocyclohexa-2,5-dienones, demonstrating the modification of the methyl group in each substrate (Gordon et al., 1994). Furthermore, the electrochemical preparation of 3-chloro-2-chloromethyl-4-(4-chlorophenoxy)-1-butene showcases an innovative approach to functionalizing isoprene units through electrooxidative double ene-type chlorination (Uneyama et al., 1983).